Cas no 2320176-19-8 (N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide)

• Product Name: N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide
• CAS No: 2320176-19-8
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5757276
• PubChem ID: 121139351
• Update Time: 2025-05-26

N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]benzenesulfonamide
• 2320176-19-8
• F6439-3286
• N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide
• AKOS032680347
• N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)benzenesulfonamide

• Inchi： 1S/C17H21N3O2S/c21-23(22,15-4-2-1-3-5-15)18-10-11-20-17(14-8-9-14)12-16(19-20)13-6-7-13/h1-5,12-14,18H,6-11H2
• InChI Key： RIWIEKGZZAJVMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCN1C(=CC(C2CC2)=N1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.4Ų

Additional information on N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide

Introduction to N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide (CAS No. 2320176-19-8)

N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide is a sophisticated organic compound characterized by its complex molecular structure and potential applications in the field of pharmaceuticals and chemical research. This compound, identified by the CAS number 2320176-19-8, has garnered attention due to its unique structural features and the promising properties it exhibits. The presence of multiple functional groups, including a benzenesulfonamide moiety and a dicyclopropylpyrazole substituent, makes this molecule a subject of interest for researchers exploring novel chemical entities.

The benzenesulfonamide group is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds, while the dicyclopropylpyrazole moiety contributes to the molecule's stability and reactivity. These characteristics make N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide a valuable candidate for further investigation in drug discovery and development. Recent studies have highlighted the potential of such sulfonamide derivatives in modulating biological pathways associated with inflammation, pain, and cancer.

In the realm of medicinal chemistry, the synthesis and characterization of N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide have been facilitated by advancements in synthetic methodologies. The use of modern techniques such as transition metal-catalyzed cross-coupling reactions has enabled the efficient construction of complex molecular frameworks. These methods have not only improved yield but also allowed for the introduction of diverse functional groups with high precision.

One of the most intriguing aspects of this compound is its potential biological activity. The dicyclopropylpyrazole group is known to exhibit inhibitory effects on various enzymes and receptors, making it a promising scaffold for developing therapeutic agents. For instance, studies have demonstrated that derivatives of this class can interact with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammatory responses. Additionally, the benzenesulfonamide moiety has been shown to influence the activity of nuclear receptor transcription factors, which play a crucial role in regulating gene expression.

The structural complexity of N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide also presents opportunities for further derivatization and optimization. Researchers are exploring various strategies to modify the molecule's pharmacophore to enhance its potency, selectivity, and pharmacokinetic properties. Techniques such as structure-based drug design and high-throughput screening are being employed to identify novel analogs with improved therapeutic profiles.

Another area of interest is the computational modeling of this compound. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets. These studies have helped in understanding the binding mechanisms at a molecular level and have guided the design of more effective derivatives. The integration of computational chemistry with experimental approaches has accelerated the discovery process significantly.

The potential applications of N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in materials science and nanotechnology as well. For example, researchers are investigating its potential as a building block for designing supramolecular assemblies and functional materials. The compound's ability to form stable complexes with other molecules opens up possibilities for creating novel materials with tailored properties.

In conclusion, N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]benzenesulfonamide represents a significant advancement in chemical research with multifaceted applications. Its complex structure, combined with its promising biological activities, makes it a compelling subject for further study. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in shaping the future of pharmaceuticals and materials science.